Cas no 58697-03-3 (3-(5,5-Dimethyl-1,3-dioxan-2-yl)propanal)
58697-03-3 structure
Product Name:3-(5,5-Dimethyl-1,3-dioxan-2-yl)propanal
CAS No:58697-03-3
MF:C9H16O3
MW:172.221543312073
MDL:MFCD22422846
CID:373800
PubChem ID:93882
Update Time:2025-04-19
3-(5,5-Dimethyl-1,3-dioxan-2-yl)propanal Chemical and Physical Properties
Names and Identifiers
-
- 3-(5,5-Dimethyl-1,3-dioxan-2-yl)propanal
- 1,3-Dioxane-2-propanal,5,5-dimethyl-
- 5,5-dimethyl-1,3-Dioxane-2-propanal
- 5,5-Dimethyl-1,3-dioxane-2-propionaldehyde
- NS00033999
- FT-0715492
- UNII-WZX3Q35QJ2
- WZX3Q35QJ2
- EINECS 261-395-5
- SCHEMBL5071835
- WLUYPGQZOFXAFA-UHFFFAOYSA-N
- AKOS015900860
- 1,3-Dioxane-2-propanal, 5,5-dimethyl-
- DTXSID20207392
- 3-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-propanal
- 58697-03-3
- A25146
-
- MDL: MFCD22422846
- Inchi: 1S/C9H16O3/c1-9(2)6-11-8(12-7-9)4-3-5-10/h5,8H,3-4,6-7H2,1-2H3
- InChI Key: WLUYPGQZOFXAFA-UHFFFAOYSA-N
- SMILES: O1C(CCC=O)OCC(C)(C)C1
Computed Properties
- Exact Mass: 172.10998
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 0.965
- Boiling Point: 239 ºC
- Flash Point: 89 ºC
- PSA: 35.53
3-(5,5-Dimethyl-1,3-dioxan-2-yl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM182129-1g |
3-(5,5-dimethyl-1,3-dioxan-2-yl)propanal |
58697-03-3 | 95% | 1g |
$636 | 2021-08-05 | |
| Alichem | A449038738-1g |
3-(5,5-Dimethyl-1,3-dioxan-2-yl)propanal |
58697-03-3 | 95% | 1g |
$734.40 | 2023-09-01 | |
| Crysdot LLC | CD11099512-1g |
3-(5,5-Dimethyl-1,3-dioxan-2-yl)propanal |
58697-03-3 | 95+% | 1g |
$673 | 2024-07-18 | |
| eNovation Chemicals LLC | D245698-1g |
3-(5,5-Dimethyl-1,3-dioxan-2-yl)propanal |
58697-03-3 | 95% | 1g |
$650 | 2025-02-21 | |
| eNovation Chemicals LLC | D245698-1g |
3-(5,5-Dimethyl-1,3-dioxan-2-yl)propanal |
58697-03-3 | 95% | 1g |
$650 | 2024-08-03 | |
| Chemenu | CM182129-1g |
3-(5,5-dimethyl-1,3-dioxan-2-yl)propanal |
58697-03-3 | 95% | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | D245698-1g |
3-(5,5-Dimethyl-1,3-dioxan-2-yl)propanal |
58697-03-3 | 95% | 1g |
$650 | 2025-03-01 | |
| Ambeed | A261078-1g |
3-(5,5-Dimethyl-1,3-dioxan-2-yl)propanal |
58697-03-3 | 95+% | 1g |
$689.0 | 2025-04-18 |
3-(5,5-Dimethyl-1,3-dioxan-2-yl)propanal Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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